Cas no 62899-21-2 (Benzamide, N-(3-iodo-2-propynyl)-4-methoxy-)

Benzamide, N-(3-iodo-2-propynyl)-4-methoxy- structure
62899-21-2 structure
Product name:Benzamide, N-(3-iodo-2-propynyl)-4-methoxy-
CAS No:62899-21-2
MF:C11H10INO2
MW:315.1066
CID:429083
PubChem ID:71381936

Benzamide, N-(3-iodo-2-propynyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(3-iodo-2-propynyl)-4-methoxy-
    • N-(3-iodoprop-2-ynyl)-4-methoxybenzamide
    • 62899-21-2
    • DTXSID90804352
    • N-(3-Iodoprop-2-yn-1-yl)-4-methoxybenzamide
    • Inchi: InChI=1S/C11H10INO2/c1-15-10-5-3-9(4-6-10)11(14)13-8-2-7-12/h3-6H,8H2,1H3,(H,13,14)
    • InChI Key: MPLQQBDVILAJGF-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)C(=O)NCC#CI

Computed Properties

  • Exact Mass: 314.9752
  • Monoisotopic Mass: 314.97563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų
  • XLogP3: 2.1

Experimental Properties

  • PSA: 38.33

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